Cas no 536742-68-4 (3-Pyrrolidinone, 1-(2-fluorophenyl)-)

• Product Name: 3-Pyrrolidinone, 1-(2-fluorophenyl)-
• CAS No: 536742-68-4
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 1583517
• Update Time: 2024-09-12

3-Pyrrolidinone, 1-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinone, 1-(2-fluorophenyl)-
• 1-(2-Fluoro-phenyl)-pyrrolidin-3-one

• Inchi： 1S/C10H10FNO/c11-9-3-1-2-4-10(9)12-6-5-8(13)7-12/h1-4H,5-7H2
• InChI Key： YNVMGXILADWSPP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)CCC(=O)C1

Computed Properties

• Exact Mass: 179.0747

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 292.7±35.0 °C(Predicted)
• PSA: 20.31
• pka: 3.23±0.40(Predicted)